2,3-dimethyl-N-(pyridin-2-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-dimethyl-N-(pyridin-2-ylmethyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as JNJ-17203212 and is a selective antagonist of the TRPV1 receptor, which is involved in pain perception and inflammation.
Mechanism of Action
The mechanism of action of 2,3-dimethyl-N-(pyridin-2-ylmethyl)benzamide involves its selective inhibition of the TRPV1 receptor. This receptor is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and acidic pH. Its activation leads to the influx of calcium ions into the cell, which triggers various cellular responses, including pain perception and inflammation. By inhibiting this receptor, this compound can reduce pain and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various cell and animal models. In vitro studies have shown that this compound can inhibit the TRPV1 receptor with high selectivity and potency. In vivo studies have shown that it can reduce pain and inflammation in various animal models, including models of neuropathic pain, inflammatory pain, and migraine.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,3-dimethyl-N-(pyridin-2-ylmethyl)benzamide for lab experiments is its high selectivity and potency for the TRPV1 receptor. This makes it a valuable tool for studying the role of this receptor in various biological processes. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 2,3-dimethyl-N-(pyridin-2-ylmethyl)benzamide. One area of research is the development of more potent and selective TRPV1 antagonists for therapeutic use. Another area of research is the study of the role of the TRPV1 receptor in various diseases, including chronic pain, migraine, and inflammatory bowel disease. Additionally, the use of this compound as a tool for studying the TRPV1 receptor in various biological processes could lead to new insights into the function of this receptor and its potential as a therapeutic target.
Synthesis Methods
The synthesis of 2,3-dimethyl-N-(pyridin-2-ylmethyl)benzamide involves a series of chemical reactions. The starting material for this synthesis is 2,3-dimethylbenzoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with pyridine-2-methanol to form the desired product.
Scientific Research Applications
2,3-dimethyl-N-(pyridin-2-ylmethyl)benzamide has been studied for its potential applications in scientific research. One of the main areas of research is its use as a selective antagonist of the TRPV1 receptor. This receptor is involved in pain perception and inflammation, and its inhibition has been shown to have therapeutic potential for various diseases, including chronic pain, migraine, and inflammatory bowel disease.
Properties
IUPAC Name |
2,3-dimethyl-N-(pyridin-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O/c1-11-6-5-8-14(12(11)2)15(18)17-10-13-7-3-4-9-16-13/h3-9H,10H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWSACFWLBAFOFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)NCC2=CC=CC=N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.